ethyl 6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

Specification

• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol
• IUPAC Name: ethyl 6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• Standard InChI: InChI=1S/C21H26N4O4/c1-5-28-21(27)15-12-16-19(24(17(15)22)10-7-11-29-13(2)3)23-18-14(4)8-6-9-25(18)20(16)26/h6,8-9,12-13,22H,5,7,10-11H2,1-4H3
• Standard InChI Key: XXEOMFOFRSBWEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C(=CC=CN3C2=O)C)N(C1=N)CCCOC(C)C

Introduction

Ethyl 6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound featuring a unique triazatricyclo structure. This compound belongs to a class of triazine derivatives known for their intricate molecular architecture and significant chemical and biological properties. The presence of multiple rings and functional groups, such as imino and carbonyl functionalities, contributes to its reactivity and potential applications in various fields.

Biological Activity and Potential Applications

While specific biological activities of ethyl 6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate have not been extensively documented, compounds with similar structural features often exhibit significant biological activities. These include potential anticancer, antimicrobial, and anti-inflammatory effects. The unique combination of functional groups and the complex tricyclic structure may confer distinct chemical reactivity and biological properties compared to simpler analogs.

Synthesis Methodologies

The synthesis of ethyl 6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate typically involves multi-step synthetic routes. Common methodologies include:

• Condensation reactions: Formation of the imino group through condensation of appropriate precursors.

• Cyclization reactions: Intramolecular cyclization to form the tricyclic framework.

• Esterification: Introduction of the ethyl ester group to enhance solubility and stability.

Each method requires careful optimization of reaction conditions such as temperature, solvent choice, and reaction time.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity	Unique Features
Ethyl 6-Imino-11-Methyl-2-Oxo-7-(3-Propan-2-Yloxypropyl)-1,7,9-Triazatricyclo[8.4.0.03,8]Tetradeca-3(8),4,9,11,13-Pentaene-5-Carboxylate	Triazatricyclo structure, imino and carbonyl functionalities	Potential anticancer, antimicrobial	Complex tricyclic structure with nitrogen atoms
Diphenylmethyl Derivative	Bicyclic, thia group	Antimicrobial	Contains thia group
8-Oxo Derivative	Bicyclic, azabicyclo structure	Antibiotic	Azabicyclo structure

The uniqueness of ethyl 6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate lies in its intricate tricyclic structure combined with nitrogen atoms, which may enhance its biological interactions compared to simpler bicyclic analogs.

Future Research Directions

Further biological assays are necessary to elucidate the specific biological activities of ethyl 6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate. Techniques such as molecular docking and in vitro studies will provide insights into its mechanism of action and therapeutic potential. Additionally, exploring modifications to enhance its solubility, stability, and bioavailability could expand its potential applications in medicinal chemistry.